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Cat. No.: B1297083
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An In-Depth Technical Guide to 5-Chloronicotinamide: Properties, Synthesis, and

Applications

Abstract
5-Chloronicotinamide is a halogenated derivative of nicotinamide, a form of vitamin B3. Its

unique chemical structure, featuring a pyridine ring substituted with both an electron-

withdrawing chlorine atom and a carboxamide group, makes it a valuable building block in

medicinal chemistry and a subject of interest for various biological applications. This guide

provides a comprehensive overview of the chemical properties, structure, synthesis, and

analysis of 5-Chloronicotinamide, tailored for researchers, scientists, and professionals in

drug development.

Molecular Structure and Chemical Properties
5-Chloronicotinamide, with the IUPAC name 5-chloropyridine-3-carboxamide, is a

heterocyclic aromatic compound.[1] The core of the molecule is a pyridine ring, which imparts

aromatic stability. The electronic properties of the ring are significantly influenced by two key

substituents:
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Chlorine Atom (at C5): The electronegative chlorine atom acts as an electron-withdrawing

group via the inductive effect, which decreases the electron density of the pyridine ring.

Carboxamide Group (at C3): The amide group (-CONH₂) is also electron-withdrawing

through resonance but can participate in hydrogen bonding, which is crucial for its interaction

with biological targets. It features one hydrogen bond donor site (the -NH₂ group) and two

hydrogen bond acceptor sites (the carbonyl oxygen and the pyridine nitrogen).[1]

This specific substitution pattern dictates the molecule's reactivity, solubility, and potential for

biological activity.

Physicochemical Data Summary
The key physicochemical properties of 5-Chloronicotinamide are summarized in the table

below for quick reference.

Property Value Source(s)

IUPAC Name
5-chloropyridine-3-

carboxamide
[1]

CAS Number 284040-69-3 [1][2]

Molecular Formula C₆H₅ClN₂O [1][2][3]

Molecular Weight 156.57 g/mol [1][2]

Appearance Off-white to light yellow solid [4]

Melting Point

Data not consistently available

for 5-chloro isomer. The

related 2-chloro isomer melts

at 164-167 °C, and the 6-

chloro isomer at 205-207 °C.

[5][6]

Hydrogen Bond Donors 1 [1]

Hydrogen Bond Acceptors 2 [1]

XLogP3 0.4 [1]
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Synthesis and Chemical Reactivity
The synthesis of 5-Chloronicotinamide is typically achieved from its corresponding carboxylic

acid, 5-chloronicotinic acid. The general strategy involves the activation of the carboxylic acid

group followed by amidation.

General Synthesis Workflow
The primary route to 5-Chloronicotinamide involves a two-step process that is common in the

synthesis of primary amides from carboxylic acids. The choice of reagents can be adapted

based on scale, desired purity, and available laboratory equipment.

5-Chloronicotinic Acid Acyl Chloride Intermediate
(e.g., via SOCl₂)

 Activation 

5-Chloronicotinamide

 Amidation 

Ammonia Source
(e.g., NH₄OH)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 5-Chloronicotinamide.

Experimental Protocol: Synthesis via Acyl Chloride
This protocol describes a robust method for preparing 5-Chloronicotinamide from 5-

chloronicotinic acid. The conversion to an acyl chloride is a highly effective activation method.

[7]

Materials:

5-chloronicotinic acid

Thionyl chloride (SOCl₂)
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Anhydrous Dichloromethane (DCM) or Toluene

Concentrated Ammonium Hydroxide (NH₄OH)

Ice

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, reflux condenser, and a dropping funnel under an inert atmosphere (N₂ or Ar),

suspend 5-chloronicotinic acid (1.0 eq) in anhydrous DCM.

Acyl Chloride Formation: Cool the suspension to 0 °C in an ice bath. Add thionyl chloride (1.5

- 2.0 eq) dropwise via the dropping funnel. A catalytic amount of dimethylformamide (DMF)

can be added to accelerate the reaction.[7]

Causality Insight: Thionyl chloride is a common and effective reagent for converting

carboxylic acids to highly reactive acyl chlorides. The reaction releases gaseous

byproducts (SO₂ and HCl), which drives the reaction to completion. Anhydrous conditions

are critical to prevent the acyl chloride from hydrolyzing back to the carboxylic acid.

Reaction Monitoring: After the addition is complete, allow the mixture to warm to room

temperature and then gently reflux for 2-3 hours, or until the reaction is complete as

monitored by TLC (disappearance of the starting material).

Solvent Removal: Cool the reaction mixture to room temperature and remove the excess

thionyl chloride and solvent under reduced pressure.

Amidation: Re-dissolve the crude acyl chloride in an anhydrous aprotic solvent (e.g., DCM or

THF). Cool this solution to 0 °C and slowly add it to a stirred, ice-cold solution of

concentrated ammonium hydroxide.
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Causality Insight: The amidation reaction is highly exothermic. Slow, controlled addition at

low temperature is crucial to manage the reaction rate and prevent side reactions.

Workup and Isolation: Allow the reaction to stir for 1-2 hours at room temperature. Transfer

the mixture to a separatory funnel, wash with saturated sodium bicarbonate solution, and

then with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under

reduced pressure to yield the crude product.

Purification and Validation: Purify the crude 5-Chloronicotinamide by recrystallization (e.g.,

from an ethanol/water mixture) or column chromatography. The final product's identity and

purity should be confirmed by NMR, MS, and melting point analysis.

Spectroscopic Characterization
Accurate characterization is essential to confirm the structure and purity of synthesized 5-
Chloronicotinamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show three distinct signals in the

aromatic region corresponding to the protons on the pyridine ring. The chemical shifts will be

downfield due to the aromaticity and the electron-withdrawing nature of the substituents. Two

broad singlets corresponding to the two non-equivalent amide protons (-NH₂) should also be

visible. The exact chemical shifts can be predicted using substituent additivity rules.[8]

¹³C NMR: The carbon NMR spectrum should display six unique signals: four for the sp²-

hybridized carbons of the pyridine ring, one for the carbon bearing the chlorine atom, and

one for the carbonyl carbon of the amide group, which will be the most downfield signal.[9]

Infrared (IR) Spectroscopy
The IR spectrum provides key information about the functional groups present.[10][11][12]

N-H Stretch: A pair of medium-to-strong bands in the 3300-3500 cm⁻¹ region, characteristic

of a primary amide.[11]

C=O Stretch (Amide I band): A very strong, sharp absorption between 1630-1690 cm⁻¹,

indicative of the carbonyl group.[11]
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Aromatic C=C and C=N Stretches: Multiple sharp bands in the 1400-1600 cm⁻¹ region.

C-Cl Stretch: A band in the 550-850 cm⁻¹ region, confirming the presence of the chloro-

substituent.[13]

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and fragmentation pattern.

Molecular Ion Peak: In electron ionization (EI) mode, a molecular ion peak (M⁺) at m/z 156 is

expected, corresponding to the nominal mass of the molecule.[1] A characteristic M+2 peak

at m/z 158 with approximately one-third the intensity of the M+ peak will be present due to

the natural abundance of the ³⁷Cl isotope.

Fragmentation: Key fragments would likely arise from the loss of the amide group (-NH₂) to

give a peak at m/z 140, and subsequent fragmentation of the chloropyridine ring.[14]

Applications in Research and Drug Development
Nicotinamide and its derivatives are a cornerstone in medicinal chemistry, known for their

diverse biological activities.[15][16] While research on the 5-chloro isomer is more specific, the

broader class of chloronicotinamides serves as crucial intermediates in the synthesis of novel

therapeutic agents, particularly in oncology and for treating infectious diseases.[4]

Role as PARP Inhibitors
One of the most significant roles for nicotinamide-based structures is as inhibitors of poly(ADP-

ribose) polymerase (PARP). PARP is a key enzyme in the DNA repair process.[17] In cancer

cells with existing DNA repair defects (e.g., those with BRCA1/2 mutations), inhibiting PARP

leads to an accumulation of DNA damage and cell death, a concept known as synthetic

lethality.[18][19]
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Caption: Mechanism of synthetic lethality via PARP inhibition in BRCA-deficient cells.

The nicotinamide core of 5-Chloronicotinamide is structurally similar to the nicotinamide

portion of NAD+, the natural substrate for PARP. This allows it to act as a competitive inhibitor.

The 5-chloro substitution can be used to fine-tune the molecule's binding affinity, selectivity,

and pharmacokinetic properties. Therefore, 5-Chloronicotinamide is a valuable scaffold for

developing novel PARP inhibitors aimed at expanding cancer treatment options.[20][21]

Other Biological Activities
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Derivatives of pyridine-3-carboxamide have demonstrated a wide range of other biological

activities, including:

Antibacterial and Antifungal Agents: The pyridine core is present in many natural alkaloids

and synthetic anti-infective agents.[15]

Agrochemicals: Chlorinated pyridines are common motifs in herbicides and pesticides.[4]

Enzyme Inhibition: Beyond PARP, the nicotinamide scaffold can be adapted to target other

enzymes in various metabolic pathways.[4]

Safety and Handling
As with any laboratory chemical, proper safety precautions must be observed when handling 5-
Chloronicotinamide and its precursors.

Hazard Identification: The related compound 2-Chloronicotinamide is classified as causing

skin irritation (H315), serious eye irritation (H319), and potentially respiratory irritation

(H335).[14] Similar hazards should be assumed for the 5-chloro isomer.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and safety goggles.

Handling: Use the chemical in a well-ventilated area, preferably within a chemical fume

hood. Avoid breathing dust. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Conclusion
5-Chloronicotinamide is a functionally rich heterocyclic compound with significant potential in

chemical synthesis and drug discovery. Its structure, characterized by an electron-deficient

pyridine ring and a hydrogen-bonding carboxamide group, provides a versatile scaffold for

creating molecules with tailored biological activities. A thorough understanding of its synthesis,

reactivity, and analytical characterization is fundamental for researchers aiming to leverage this
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compound in the development of novel therapeutics, particularly in the field of oncology

through the inhibition of DNA repair enzymes like PARP.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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